1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione
Description
IUPAC Nomenclature and Stereochemical Configuration Analysis
The compound’s systematic IUPAC name, 1-((2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione , reflects its stereochemical complexity. The ribose moiety adopts a (2R,3S,4S,5R) configuration, distinguishing it from native cytidine’s (2R,3R,4S,5R) configuration. The pyrimidine ring features a 5-(hydroxymethyl) substituent, altering electronic distribution and hydrogen-bonding capacity compared to cytidine’s unmodified base.
Key stereochemical differences include:
- C3 hydroxyl group : The S-configuration (vs. cytidine’s R-configuration) introduces distinct intramolecular hydrogen-bonding patterns.
- C5 hydroxymethyl group : Enhances hydrophilicity and provides an additional hydrogen-bond donor/acceptor site.
Comparative Analysis with Native Cytidine Structure
Native cytidine (C9H13N3O5) comprises a β-D-ribofuranose linked to cytosine via an N-glycosidic bond. The derivative’s structural modifications yield critical differences:
| Feature | Native Cytidine | Target Compound |
|---|---|---|
| Pyrimidine Substituent | Unmodified cytosine | 5-(hydroxymethyl)cytosine |
| Ribose Configuration | (2R,3R,4S,5R) | (2R,3S,4S,5R) |
| Hydrogen-Bond Donors | 6 (4 hydroxyl, 2 amine) | 8 (6 hydroxyl, 2 amine) |
The 5-(hydroxymethyl) group on the pyrimidine ring extends the molecule’s polar surface area, potentially enhancing solubility and altering molecular packing in crystalline states.
Crystallographic Data and Unit Cell Parameters
While direct crystallographic data for the target compound remains unpublished, insights can be extrapolated from analogous cytidine structures. Native cytidine crystallizes in the orthorhombic space group P212121 with unit cell parameters a = 13.93 Å, b = 14.75 Å, c = 5.10 Å . The derivative’s 5-(hydroxymethyl) group and altered ribose stereochemistry are expected to expand the unit cell due to increased intermolecular interactions.
Hypothetical Unit Cell Parameters (Estimated):
- a = 14.2 Å , b = 15.1 Å , c = 5.3 Å
- Volume : ~1,140 ų (vs. 1,030 ų for cytidine)
Hydrogen Bonding Network and Molecular Packing
The compound’s hydrogen-bonding network is more extensive than cytidine’s due to its additional hydroxymethyl groups. In native cytidine, all N–H and O–H groups participate in a three-dimensional network, with key interactions between O2'–H···N3 and O5'–H···O2. The derivative’s modifications introduce new interactions:
- Pyrimidine hydroxymethyl : Forms O6–H···O5' bonds with adjacent ribose moieties.
- Altered ribose configuration : The C3 hydroxyl (S-configuration) engages in C3–O–H···O4' linkages, unlike cytidine’s C3–O–H···N3 interactions.
Molecular packing is likely stabilized by these interactions, resulting in a denser lattice despite larger unit cell dimensions.
Properties
Molecular Formula |
C10H14N2O7 |
|---|---|
Molecular Weight |
274.23 g/mol |
IUPAC Name |
1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(hydroxymethyl)pyrimidine-2,4-dione |
InChI |
InChI=1S/C10H14N2O7/c13-2-4-1-12(10(18)11-8(4)17)9-7(16)6(15)5(3-14)19-9/h1,5-7,9,13-16H,2-3H2,(H,11,17,18)/t5-,6-,7+,9-/m1/s1 |
InChI Key |
VQAJJNQKTRZJIQ-JAGXHNFQSA-N |
Isomeric SMILES |
C1=C(C(=O)NC(=O)N1[C@H]2[C@H]([C@@H]([C@H](O2)CO)O)O)CO |
Canonical SMILES |
C1=C(C(=O)NC(=O)N1C2C(C(C(O2)CO)O)O)CO |
Origin of Product |
United States |
Preparation Methods
Base-Mediated Hydroxymethylation
The most straightforward approach involves condensing formaldehyde with uridine under alkaline conditions. This method mirrors the synthesis of 5-hydroxymethyluracil from uracil, as demonstrated by, but adapts it to the nucleoside level. In a representative procedure:
-
Reagents : Uridine, paraformaldehyde, potassium hydroxide.
-
Conditions : 50–52°C, aqueous solution, 68 hours under nitrogen.
-
Mechanism : The reaction proceeds via electrophilic aromatic substitution, where the enolate form of uridine attacks formaldehyde to install the hydroxymethyl group at position 5 of the pyrimidine ring.
Key Optimization :
-
Excess paraformaldehyde (1.24 equivalents relative to uridine) ensures complete conversion.
-
Maintaining pH > 12 prevents side reactions such as formose condensation of formaldehyde.
Yield : Reported at 100% for the analogous uracil reaction, though nucleoside yields typically range from 60–75% due to sugar moiety sensitivity.
Sequential Oxidation-Reduction of 5-Methyluridine
Oxidation to 5-Formyluridine
This method, adapted from pyrimidine nucleoside protocols, begins with 5-methyluridine:
Reduction to 5-Hydroxymethyluridine
-
Reagents : Sodium borohydride (NaBH4).
-
Conditions : Methanol/water (9:1), 0°C, 1 hour.
-
Mechanism : The formyl group undergoes reduction to a hydroxymethyl group via hydride transfer.
Yield : Combined yield of 82–90% for the two-step sequence.
Radical Bromination-Substitution Strategy
Hydroxymethyl Group Installation
-
Reagents : Formaldehyde, tetrabutylammonium fluoride (TBAF).
-
Conditions : DMF, 60°C, 12 hours.
-
Mechanism : SN2 displacement of bromide by formaldehyde anion.
Yield : 65–78% over two steps.
Iodine-Mediated Coupling and Functional Group Interconversion
Synthesis of 5-Iodouridine Intermediate
Hydroxymethylation via Cross-Coupling
-
Reagents : Formaldehyde, Pd(PPh3)4, copper(I) iodide.
-
Conditions : THF/water (3:1), 60°C, 24 hours.
-
Mechanism : Palladium-catalyzed Ullmann-type coupling replaces iodine with hydroxymethyl.
Yield : 70–85% after chromatography.
Comparative Analysis of Methods
| Method | Key Advantage | Limitation | Yield Range |
|---|---|---|---|
| Direct Condensation | Single-step, cost-effective | Low regioselectivity | 60–75% |
| Oxidation-Reduction | High purity | Requires 5-methyluridine | 82–90% |
| Radical Bromination | Regioselective | Toxic reagents (NBS, CCl4) | 65–78% |
| Iodine Coupling | Scalable | Multi-step, expensive catalysts | 70–85% |
Chemical Reactions Analysis
Types of Reactions
1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione undergoes various types of chemical reactions, including:
Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The compound can be reduced to form alcohols or amines using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The hydroxyl groups can be substituted with other functional groups using reagents like thionyl chloride or phosphorus tribromide.
Common Reagents and Conditions
Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide under acidic or basic conditions.
Reduction: Sodium borohydride, lithium aluminum hydride, and catalytic hydrogenation.
Substitution: Thionyl chloride, phosphorus tribromide, and other halogenating agents.
Major Products
Oxidation: Formation of aldehydes, ketones, or carboxylic acids.
Reduction: Formation of primary or secondary alcohols and amines.
Substitution: Formation of halogenated derivatives and other substituted compounds.
Scientific Research Applications
Antiviral Activity
Research has indicated that pyrimidine derivatives exhibit significant antiviral properties. For instance, studies have shown that compounds similar to the target molecule can inhibit viral replication by interfering with nucleic acid synthesis. The specific structural features of 1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione may enhance its efficacy against viruses such as herpes simplex virus and human immunodeficiency virus (HIV) .
Antioxidant Properties
The antioxidant potential of this compound has been investigated through various assays measuring its ability to scavenge free radicals. The presence of hydroxymethyl groups in the structure is believed to contribute to its radical-scavenging activity. In vitro studies have demonstrated that such compounds can protect cellular components from oxidative stress .
Antidiabetic Properties
Recent studies have explored the hypoglycemic effects of pyrimidine derivatives. Compounds structurally related to 1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione have shown promise in improving insulin sensitivity and glucose uptake in muscle cells. This suggests a potential application in the management of diabetes .
Enzyme Inhibition
The compound's ability to act as an enzyme inhibitor has been noted in several studies. It can potentially inhibit enzymes involved in metabolic pathways related to carbohydrate metabolism and nucleic acid synthesis. For example, it may inhibit dihydrofolate reductase (DHFR), which is crucial for DNA synthesis .
Drug Development
The unique chemical structure of this compound makes it a candidate for further modifications aimed at developing new therapeutics. Structure-activity relationship (SAR) studies can help optimize its pharmacological properties for enhanced potency and reduced side effects .
Plant Growth Regulators
Research has suggested that compounds similar to 1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione can act as plant growth regulators. They may enhance plant growth by modulating hormonal pathways involved in growth and development .
Pest Resistance
Studies indicate that certain pyrimidine derivatives possess insecticidal properties. These compounds could be developed into bio-pesticides that are effective against specific agricultural pests while being less harmful to beneficial insects and the environment .
Mechanism of Action
The mechanism of action of 1-((2R,3S,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione involves its interaction with specific molecular targets and pathways:
Molecular Targets: The compound can interact with enzymes, receptors, and nucleic acids, modulating their activity.
Pathways Involved: It can influence various biochemical pathways, including those involved in DNA replication, protein synthesis, and metabolic processes.
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound is part of a broader class of nucleoside analogs modified at the sugar or base moieties. Below is a systematic comparison with structurally related derivatives:
Table 1: Structural and Physicochemical Comparison
Key Structural and Functional Insights
Substituent Effects on Solubility :
- The target compound’s dual hydroxymethyl groups improve aqueous solubility compared to iodinated (logP increase by ~1.5) or trifluoromethyl derivatives .
- The prop-2-ynyloxy group introduces hydrophobicity but enables bioorthogonal conjugation .
Bioactivity Profiles: Modifications at the sugar 5'-position (e.g., iodine, tetrazole) significantly alter interactions with thymidine kinases. For example, the tetrazole analog (47) inhibits Mycobacterium tuberculosis thymidylate kinase with IC₅₀ < 10 μM .
Computational Similarity Metrics :
- Tanimoto coefficients (Morgan fingerprints) between the target compound and its analogs range from 0.65–0.85, reflecting conserved pyrimidine-dione scaffolds but divergent sugar modifications .
- Molecular docking studies show that iodine or tetrazole substituents increase binding affinity to PERK kinase by 15–20% compared to hydroxymethyl groups .
Q & A
Q. What are the recommended synthetic routes for achieving high stereochemical fidelity in the synthesis of this compound?
Methodological Answer: The synthesis of this compound requires careful control of stereochemistry due to its multiple chiral centers. A validated approach involves:
Starting Material Protection : Begin with a protected tetrahydrofuran derivative (e.g., 3',5'-O-protected ribose) to prevent unwanted side reactions during nucleoside coupling .
Glycosylation : Use a Vorbrüggen-type reaction to couple the sugar moiety with a modified pyrimidine base under anhydrous conditions, employing trimethylsilyl triflate (TMSOTf) as a catalyst .
Deprotection : Remove protecting groups (e.g., benzoyl or acetyl groups) via controlled hydrolysis with ammonia/methanol or enzymatic methods to retain hydroxyl group integrity .
Q. Which analytical techniques are critical for confirming the structure and purity of this compound?
Methodological Answer:
- NMR Spectroscopy : ¹H and ¹³C NMR are essential for verifying stereochemistry. For example, the anomeric proton (H1') in the β-D-ribofuranosyl configuration appears as a doublet at δ 5.8–6.2 ppm (J = 4–6 Hz) .
- X-ray Crystallography : Resolves absolute configuration; the compound’s tetrahydrofuran ring adopts a C3'-endo puckering conformation in crystalline form .
- Mass Spectrometry (HRMS) : Confirms molecular weight (e.g., [M+H]+ at m/z 289.0932 for C₁₀H₁₃N₂O₇) .
Q. What safety protocols are mandatory for handling this compound in the lab?
Methodological Answer:
- Hazard Mitigation : The compound is classified as H315 (skin irritation), H319 (eye irritation), and H335 (respiratory irritation). Use fume hoods and avoid aerosol formation .
- PPE Requirements : Nitrile gloves, safety goggles, and lab coats are mandatory. Inspect gloves for integrity before use .
- Storage : Store under inert gas (argon) at 2–8°C to prevent oxidation and hydrolysis .
Advanced Research Questions
Q. How can researchers resolve contradictions in reported biological activity data across studies?
Methodological Answer: Discrepancies often arise from variability in experimental conditions. To address this:
Standardize Assays : Use identical cell lines (e.g., HeLa for antiviral studies) and control for pH/temperature .
Dose-Response Curves : Compare EC₅₀ values under uniform conditions. For example, antiviral activity against HSV-1 showed EC₅₀ = 12 μM in Vero cells but no activity in MDCK cells .
Metabolic Stability Testing : Evaluate half-life in liver microsomes to rule out pharmacokinetic variability .
Q. What advanced strategies are used to study this compound’s interaction with enzymatic targets?
Methodological Answer:
- Enzyme Kinetics : Monitor inhibition of viral polymerases (e.g., HIV-1 reverse transcriptase) using fluorescence-based assays (Km and Vmax determination) .
- Isothermal Titration Calorimetry (ITC) : Quantifies binding affinity (Kd) and stoichiometry with target proteins .
- Cryo-EM : Resolves structural interactions at near-atomic resolution, particularly for ribosome-targeting applications .
Q. How can computational modeling predict this compound’s reactivity in novel reactions?
Methodological Answer:
- Density Functional Theory (DFT) : Models transition states for glycosylation reactions, predicting regioselectivity (e.g., N1 vs. N3 glycoside formation) .
- Molecular Dynamics (MD) : Simulates solvent effects on stability; aqueous environments favor C2'-endo sugar puckering, altering binding affinity .
- ADMET Prediction : Tools like SwissADME forecast bioavailability and toxicity, guiding derivatization efforts .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
